![molecular formula C9H12O2 B2518238 4-(2-Hydroxypropan-2-yl)phenol CAS No. 2948-47-2](/img/structure/B2518238.png)
4-(2-Hydroxypropan-2-yl)phenol
Overview
Description
4-(2-Hydroxypropan-2-yl)phenol, also known as octyl gallate, is a synthetic antioxidant that is commonly used in the food and cosmetic industries. It is a white to light yellow crystalline powder with a molecular weight of 282.32 g/mol. The compound is soluble in ethanol, ethyl acetate, and acetone.
Scientific Research Applications
Phenolic Compounds and Bioactivities
Phenolic compounds like p-Coumaric acid and its conjugates are known for their diverse biological activities, including antioxidant, anti-cancer, antimicrobial, and anti-inflammatory effects. These bioactivities are attributed to their phenolic structure, making them crucial in dietary sources and pharmacological applications (Pei et al., 2016). Furthermore, phenolic chemistries have been explored for their roles in enhancing the nutritive value of food through fermentation, leading to an increase in phenolic content and bioactivities (Leonard et al., 2021).
Antioxidant and Antimicrobial Applications
Studies highlight the potential of phenolic compounds in combating oxidative stress and serving as natural antioxidants in various food products. For instance, caffeic acid, a phenolic acid, exhibits significant antioxidant activity, underscoring its importance in food preservation and health promotion (Khan et al., 2016). Additionally, the antimicrobial effects of phenolic compounds against a wide range of pathogens further amplify their utility in food safety and preservation (Galal, 2006).
Functional Food and Cosmetics
The cosmeceutical significance of hydroxycinnamic acids and their derivatives has been emphasized, showcasing their potential as multifunctional ingredients in topical applications, including anti-aging, anti-inflammatory, and UV protective effects. This highlights the broad applicability of phenolic compounds beyond dietary applications, extending to skin care and cosmetics (Taofiq et al., 2017).
Environmental and Material Science
Phenolic chemistries inspired by natural processes offer innovative solutions in material science, such as enhancing the properties and functions of materials through controlled polymerization and assembly of phenolics. This strategic advance in the spatiotemporal control of bioinspired phenolic chemistries opens new avenues for the development of advanced materials with predictable structures and properties for various applications (Jia et al., 2021).
Mechanism of Action
Target of Action
The primary target of 4-(2-Hydroxypropan-2-yl)phenol is polymers, specifically polystyrene and polypropylene . It acts as a stabilizer for these polymers .
Mode of Action
The compound interacts with its targets by selectively stabilizing polystyrene and polypropylene . This stabilization helps in the crystallization of intermediates .
Biochemical Pathways
It is known that the compound is a product of the hydrolysis of phenol .
Pharmacokinetics
It is known that the compound has a melting point of 1741-1748 °C and a boiling point of 150 °C .
Result of Action
The primary result of the action of this compound is the stabilization of polymers, specifically polystyrene and polypropylene . This stabilization can influence the properties of these polymers, potentially enhancing their durability and resistance to degradation.
Action Environment
The efficacy and stability of this compound can be influenced by various environmental factors. For instance, temperature can affect the compound’s state and reactivity, as indicated by its specific melting and boiling points . .
Biochemical Analysis
Molecular Mechanism
It is known to exert its effects at the molecular level, potentially involving binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Metabolic Pathways
4-(2-Hydroxypropan-2-yl)phenol is involved in certain metabolic pathways. For instance, it has been found as a metabolite in the degradation of Bisphenol A by certain bacteria
Properties
IUPAC Name |
4-(2-hydroxypropan-2-yl)phenol | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12O2/c1-9(2,11)7-3-5-8(10)6-4-7/h3-6,10-11H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMZXHWXCHFTBFZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C1=CC=C(C=C1)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601021805 | |
Record name | 4-(2-Hydroxypropan-2-yl)phenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601021805 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2948-47-2 | |
Record name | 4-(2-Hydroxypropan-2-yl)phenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601021805 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(2-hydroxypropan-2-yl)phenol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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